5-Bromo-1-pentanesulfonic Acid Sodium Salt
Overview
Description
5-Bromo-1-pentanesulfonic Acid Sodium Salt, also known as Sodium 5-Bromo-1-pentanesulfonate, is an aliphatic biochemical used for proteomics research . It has a CAS number of 55788-45-9 and a molecular formula of C5H11BrO3S•Na . The molecular weight of this compound is 255.11 .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1-pentanesulfonic Acid Sodium Salt consists of a five-carbon aliphatic chain with a bromine atom attached to the fifth carbon and a sulfonic acid group attached to the first carbon . The sodium ion is associated with the sulfonic acid group, forming a salt .Physical And Chemical Properties Analysis
5-Bromo-1-pentanesulfonic Acid Sodium Salt is soluble in water . Its exact physical and chemical properties such as melting point, boiling point, and density are not available in the resources I found.Scientific Research Applications
Synthesis of Complex Compounds : This compound is often used in the synthesis of other complex chemicals. For example, it has been involved in the synthesis of Schiff base complexes of rare earth metal ions, which are important in catalytic activities for the oxidation of aniline and substituted anilines (Lekha et al., 2014).
Pharmaceutical Research and Development : In pharmaceutical research, this compound plays a crucial role. For instance, it has been used in the development of an Acyl Sulfonamide Anti-Proliferative Agent, LY573636·Na, where the synthesis of 5-bromo-thiophene-2-sulfonic acid 2,4-dichlorobenzoylamide sodium salt was described (Yates et al., 2009).
Analytical Chemistry : It is also used in analytical chemistry applications. An example is its use in the analysis of phenoxymethylpenicillin potassium by capillary electrophoresis, where it helped in optimizing separation conditions (Pajchel et al., 2005).
Chemical Reactions and Properties : Research has also focused on understanding its role in various chemical reactions and properties. For instance, its role in the reaction of Polyfluoro-3-chloro(bromo)-1-butenes with Sodium Hypohalites and the properties of epoxides derived from this reaction was studied (Zapevalov et al., 2004).
Safety and Hazards
5-Bromo-1-pentanesulfonic Acid Sodium Salt may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection .
properties
InChI |
InChI=1S/C5H11BrO3S.Na/c6-4-2-1-3-5-10(7,8)9;/h1-5H2,(H,7,8,9); |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVGFVQCJAWZSFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCS(=O)(=O)O)CCBr.[Na] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BrNaO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80747229 |
Source
|
| Record name | PUBCHEM_71314264 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80747229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55788-45-9 |
Source
|
| Record name | 1-Pentanesulfonic acid, 5-bromo-, sodium salt (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55788-45-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | PUBCHEM_71314264 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80747229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
